Cas no 78749-80-1 (N-Methyl-6-nitro-1,3-benzoxazol-2-amine)

• Product Name: N-Methyl-6-nitro-1,3-benzoxazol-2-amine
• CAS No: 78749-80-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD14581668
• CID: 1079170
• PubChem ID: 12711466
• Update Time: 2025-04-20

N-Methyl-6-nitro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-6-nitro-1,3-benzoxazol-2-amine
• N-Methyl-6-nitrobenzo[d]oxazol-2-amine
• 78749-80-1
• SCHEMBL6586428
• WOUIURJKIOVIRX-UHFFFAOYSA-N
• 2-Methylamino-6-nitrobenzoxazole
• MFCD14581668
• ND-0706
• DTXSID90507674
• J-523670
• AKOS005073647

• MDL： MFCD14581668
• Inchi： 1S/C8H7N3O3/c1-9-8-10-6-3-2-5(11(12)13)4-7(6)14-8/h2-4H,1H3,(H,9,10)
• InChI Key： WOUIURJKIOVIRX-UHFFFAOYSA-N
• SMILES： O1C(NC)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.9Ų